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Compound of Interest

Compound Name: LB-60-OF61 hydrochloride

Cat. No.: B15572716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LB-60-OF61 hydrochloride is a potent and selective inhibitor of nicotinamide

phosphoribosyltransferase (NAMPT), a key enzyme in the NAD+ salvage pathway.[1][2] As a

cytotoxic agent, it demonstrates selectivity for cell lines overexpressing the MYC oncogene.[1]

[2] These application notes provide detailed protocols for the proper storage, handling, and

experimental use of LB-60-OF61 hydrochloride powder to ensure personnel safety,

compound integrity, and experimental reproducibility.

Compound Information
Property Value Reference

Molecular Formula C29H31ClN6O2 [1]

Molecular Weight 531.06 g/mol [1]

CAS Number 742064-38-6 [1][3][4][5]

Appearance White to off-white solid powder [6]

Biological Activity

Potent NAMPT inhibitor,

cytotoxic with selectivity for

MYC-overexpressing cells.

IC50 ~30 nM in HCT116 cells.

[2][7]
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Proper Storage and Handling
Due to its potent and cytotoxic nature, LB-60-OF61 hydrochloride requires careful handling in

a controlled laboratory environment.

Storage Conditions
Condition Temperature Duration Notes

Long-term Storage -20°C Years

Store in a tightly

sealed container

under dry conditions.

Short-term Storage 0 - 4°C Weeks
Keep in a dry

environment.

Shipping Ambient A few weeks

The compound is

stable for short

periods at room

temperature.

Data synthesized from similar compounds and vendor recommendations.[6][8]

Handling Precautions
Given that LB-60-OF61 hydrochloride is a potent cytotoxic compound, all handling should be

performed within a certified chemical fume hood or a containment system like a glove box,

especially when working with the powder form.

Personal Protective Equipment (PPE):

Gloves: Wear two pairs of nitrile gloves.

Lab Coat: A dedicated lab coat should be used.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

is recommended.
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Engineering Controls:

All weighing and initial dilutions of the powder must be performed in a chemical fume hood or

an enclosure with appropriate exhaust ventilation.

Work surfaces should be covered with absorbent, disposable liners.

Decontamination and Waste Disposal:

All contaminated surfaces should be decontaminated with an appropriate solvent (e.g., 70%

ethanol) followed by a soap and water solution.

Dispose of all contaminated waste, including pipette tips, tubes, and gloves, in a dedicated,

clearly labeled hazardous waste container in accordance with institutional and local

regulations.

Experimental Protocols
Preparation of Stock Solutions
LB-60-OF61 hydrochloride is soluble in DMSO.[6][7]

Materials:

LB-60-OF61 hydrochloride powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Procedure:

Allow the vial of LB-60-OF61 hydrochloride powder to equilibrate to room temperature

before opening.

In a chemical fume hood, weigh the desired amount of powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM).
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Vortex briefly to fully dissolve the powder. Gentle warming (37°C) may be applied if

necessary.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C or -80°C for long-term use.

Stock Solution Preparation

Storage

LB-60-OF61 HCl Powder

10 mM Stock Solution

Dissolve in

Anhydrous DMSO

Aliquot

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing and storing LB-60-OF61 hydrochloride stock solutions.

In Vitro Cytotoxicity Assay (MTT Assay)
This protocol describes a method to determine the cytotoxic effects of LB-60-OF61
hydrochloride on a cancer cell line (e.g., HCT116).

Materials:
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Cancer cell line (e.g., HCT116)

Complete cell culture medium

96-well plates

LB-60-OF61 hydrochloride stock solution (10 mM in DMSO)

MTT reagent (5 mg/mL in PBS)

Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

Plate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of

complete medium. Incubate for 24 hours at 37°C, 5% CO2.

Compound Treatment:

Prepare serial dilutions of LB-60-OF61 hydrochloride from the 10 mM stock solution in

complete culture medium.

Remove the old medium from the wells and add 100 µL of the diluted compound solutions.

Include a vehicle control (DMSO at the same final concentration as the highest compound

concentration).

Incubate for 72 hours at 37°C, 5% CO2.

MTT Addition: Add 20 µL of MTT reagent to each well and incubate for 4 hours at 37°C.

Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each

well. Pipette up and down to dissolve the formazan crystals.

Measurement: Read the absorbance at 570 nm using a microplate reader.
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Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value.

Seed Cells in 96-well Plate

Incubate 24h

Treat with LB-60-OF61 HCl

Incubate 72h

Add MTT Reagent

Incubate 4h

Add Solubilization Buffer

Read Absorbance at 570 nm

Click to download full resolution via product page

Caption: Experimental workflow for the in vitro cytotoxicity (MTT) assay.
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Signaling Pathway
LB-60-OF61 hydrochloride inhibits NAMPT, which is a critical enzyme in the NAD+ salvage

pathway. This pathway is essential for maintaining cellular NAD+ levels, which are vital for

various cellular processes, including redox reactions, DNA repair (via PARPs), and signaling

(via sirtuins). By inhibiting NAMPT, LB-60-OF61 hydrochloride depletes cellular NAD+,

leading to energy crisis, inhibition of NAD+-dependent enzymes, and ultimately, cell death,

particularly in cancer cells that have a high demand for NAD+.

NAMPT-mediated NAD+ Salvage Pathway

Nicotinamide (NAM)

NAMPT

Nicotinamide Mononucleotide (NMN)

NMNATs

NAD+

Cellular Functions
(Redox, PARPs, Sirtuins)
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Caption: Inhibition of the NAMPT pathway by LB-60-OF61 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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